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Compound of Interest

N,N-Dimethyl-3,4-DMA
Compound Name:
hydrochloride

cat. No.: B3025898

An In-depth Technical Guide on the Solubility of N,N-Dimethyl-3,4-DMA Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N,N-Dimethyl-3,4-
DMA hydrochloride (also known as 3,4-Dimethoxydimethylamphetamine hydrochloride) in
various common laboratory solvents. This document includes quantitative solubility data, a
detailed experimental protocol for solubility determination, and a workflow visualization to aid in
experimental design.

Compound Overview

N,N-Dimethyl-3,4-DMA hydrochloride is an analytical reference standard categorized as an
amphetamine.[1][2][3][4] It is intended for research and forensic applications.[1][5][6]

Chemical Structure:

Formal Name: 3,4-dimethoxy-N,N,a-trimethyl-benzeneethanamine, monohydrochloride[1]

CAS Number: 70932-19-3[1]

Molecular Formula: C13H2:NO2z « HCI[1]

Formula Weight: 259.8 g/mol [1]
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Solubility Data

The solubility of N,N-Dimethyl-3,4-DMA hydrochloride has been determined in several
common organic solvents and an aqueous buffer. The quantitative data is summarized in the
table below for easy comparison.

Solvent Solubility
Dimethylformamide (DMF) 5 mg/mL[1][5]
Dimethyl sulfoxide (DMSO) 10 mg/mL][1][5]
Ethanol 5 mg/mL[1][5]
Phosphate-Buffered Saline (PBS), pH 7.2 10 mg/mL[1][5]

Experimental Protocols for Solubility Determination

While specific experimental details from the data source are not provided, a general protocol
for determining the solubility of an amine hydrochloride in various solvents can be outlined as
follows. This methodology is based on standard laboratory practices for solubility testing.

Objective: To determine the solubility of N,N-Dimethyl-3,4-DMA hydrochloride in a given
solvent at a specific temperature (e.g., room temperature).

Materials:

¢ N,N-Dimethyl-3,4-DMA hydrochloride

o Selected solvents (e.g., DMSO, Ethanol, Water)
e Analytical balance

o \ortex mixer

» Water bath sonicator

o Calibrated pipettes
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o Small glass test tubes or vials
Procedure:

o Preparation of the Test Sample: Accurately weigh a specific amount (e.g., 10 mg) of N,N-
Dimethyl-3,4-DMA hydrochloride and place it into a small glass test tube.[7]

e Solvent Addition: Add a small, precise volume of the chosen solvent to the test tube in
incremental portions.[8][9]

e Mixing and Dissolution: After each addition of the solvent, vigorously shake or vortex the
tube for a set period (e.g., 1-2 minutes) to facilitate dissolution.[7][8][9]

o Enhanced Dissolution Techniques: If the compound does not dissolve with vortexing alone,
more rigorous methods can be employed. This can include:

o Sonication: Place the test tube in a water bath sonicator for a short period (e.g., up to 5
minutes).[7]

o Warming: Gently warm the solution to 37°C for a defined duration (5-60 minutes) to aid in

solubilization.[7]

o Observation: After each step, visually inspect the solution for any undissolved particles. A
compound is considered dissolved when the solution is clear, with no visible precipitate or
cloudiness.

e Determining Solubility: Continue adding the solvent in known increments until the compound
is fully dissolved. The solubility is then calculated based on the total volume of solvent used
to dissolve the initial mass of the compound (expressed in mg/mL).

» Tiered Concentration Testing: If the compound is insoluble at the initial concentration, the
solution can be diluted by a factor of 10, and the dissolution process is repeated.[7]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for determining the solubility of a chemical

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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